Cas no 16417-11-1 (2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)-)
16417-11-1 structure
Product name:2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)-
2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)-
- 5-methylsulfonyl-1H-pyrimidine-2,4-dione
- 5-(methylsulfonyl)pyrimidine-2,4(1h,3h)-dione
- 5-methanesulfonyl-1H-pyrimidine-2,4-dione
- 5-methyl-sulfonyluracil
- 5-Methylsulfonyluracil
- 5-Methylsulfonyl-uracil
- 5-Methylsulphonyluracil
- AC1L6CZC
- AC1Q6CI6
- AR-1G5652
- CTK4D1742
- NSC54666
- SureCN6684769
- 16417-11-1
- NSC-54666
- SCHEMBL6684769
- 5-(Methanesulfonyl)pyrimidine-2,4(1H,3H)-dione
- DTXSID10288195
-
- Inchi： InChI=1S/C5H6N2O4S/c1-12(10,11)3-2-6-5(9)7-4(3)8/h2H,1H3,(H2,6,7,8,9)
- InChI Key： FWWCDHWPUUOPCH-UHFFFAOYSA-N
- SMILES： O=C1NC=C(S(=O)(C)=O)C(=O)N1
Computed Properties
- Exact Mass: 190.00488
- Monoisotopic Mass: 190.005
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
- XLogP3: -1.5
Experimental Properties
- Density: 1.64
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.591
- PSA: 92.34
- LogP: -0.45250
2,4(1H,3H)-Pyrimidinedione,5-(methylsulfonyl)- Related Literature
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Zhao Chen,Lan Yang,Yuxuan Hu,Di Wu,Jun Yin,Guang-Ao Yu,Sheng Hua Liu RSC Adv., 2015,5, 93757-93764
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Adam Le Gresley,Gilbert Ampem,Martin Grootveld,Benita C. Percival,Declan P. Naughton Food Funct., 2019,10, 7952-7966
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